Cas no 838882-69-2 (3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde)

• Product Name: 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde
• CAS No: 838882-69-2
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 3101079
• PubChem ID: 2987390
• Update Time: 2025-06-16

3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(2-thienylmethoxy)benzaldehyde
• STK510610
• Z85923154
• 3-methoxy-4-(thien-2-ylmethoxy)benzaldehyde
• SR-01000302534-1
• AKOS000201839
• CS-0232701
• SR-01000302534
• 3-methoxy-4-[(thiophen-2-yl)methoxy]benzaldehyde
• NIB88269
• EN300-12820
• 838882-69-2
• 3-methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde
• 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde

• Inchi： 1S/C13H12O3S/c1-15-13-7-10(8-14)4-5-12(13)16-9-11-3-2-6-17-11/h2-8H,9H2,1H3
• InChI Key： PYGQNTIOGIZNFR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1COC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 248.05071541Da
• Monoisotopic Mass: 248.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde

Professional Introduction to 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde (CAS No. 838882-69-2)

3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 838882-69-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This aromatic aldehyde features a unique structural motif combining a benzaldehyde core with methoxy and thiophenylmethoxy substituents, which endows it with distinct chemical properties and potential biological activities. The compound’s molecular architecture suggests a rich interplay of electronic and steric effects, making it a promising candidate for further exploration in drug discovery and material science.

The structural composition of 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde is characterized by a phenyl ring substituted at the 3-position with a methoxy group (-OCH₃) and at the 4-position with a methoxythiophene group (-SCH₂CH₂OCH₃). This arrangement creates a conformationally flexible molecule with potential for diverse interactions with biological targets. The presence of both oxygen and sulfur heteroatoms in close proximity to the benzaldehyde moiety enhances its reactivity, making it an attractive scaffold for synthetic modifications aimed at optimizing pharmacological properties.

In recent years, there has been growing interest in aromatic aldehydes as pharmacophores due to their ability to engage with various biological receptors and enzymes. Specifically, compounds containing thiophene rings have demonstrated considerable promise in the development of antimicrobial, anti-inflammatory, and anticancer agents. The methoxy groups in 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde not only contribute to its lipophilicity but also serve as points for further functionalization, enabling the creation of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The benzaldehyde core is a well-known precursor in organic synthesis, frequently used to generate Schiff bases, heterocycles, and other functionalized compounds. By incorporating the 3-Methoxy-4-(thiophen-2-ylmethoxy) moiety, researchers can explore novel chemical pathways that may yield compounds with enhanced efficacy or reduced toxicity compared to existing therapeutics. This underscores the importance of 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde as a building block in medicinal chemistry.

Recent studies have highlighted the role of aromatic aldehydes in modulating enzyme activity, particularly those involved in metabolic pathways relevant to human disease. For instance, derivatives of benzaldehyde have been investigated for their potential to inhibit kinases and other enzymes implicated in cancer progression. The structural features of 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde suggest that it may interact with such targets through hydrogen bonding or hydrophobic interactions facilitated by its oxygen-rich environment. Furthermore, the thiophene ring introduces electronic effects that could fine-tune binding affinity and selectivity.

The synthesis of 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde represents an intriguing challenge for synthetic chemists due to its complex structure. Traditional approaches may involve multi-step sequences involving cross-coupling reactions, oxidation processes, and protecting group strategies. However, advances in catalytic methods have opened up new possibilities for more efficient synthetic routes. For example, palladium-catalyzed cross-coupling reactions could be employed to construct the thiophene-methyl ether linkage with high precision. Such methodologies not only improve yield but also minimize unwanted byproducts, making them ideal for large-scale production.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their ability to mimic natural biomolecules while offering unique pharmacokinetic profiles. Thiophene derivatives are particularly noteworthy for their broad spectrum of biological activities. In this context, 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde stands out as a versatile intermediate that could lead to novel therapeutic agents targeting neurological disorders, cardiovascular diseases, or infectious diseases.

Evaluation of potential applications requires rigorous testing under controlled conditions to assess both efficacy and safety. In vitro assays are commonly used to screen compounds for biological activity against relevant targets before moving on to preclinical studies involving animal models. The methoxy groups in 3-Methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde may play a crucial role in modulating pharmacokinetic parameters such as solubility and metabolic stability, which are critical factors determining drug bioavailability.

The future prospects for 3-Methoxy-4-(thiophen-2-y l meth oxy)benzal dehyde are bright given its structural complexity and potential versatility as a pharmacological scaffold. Continued research into its derivatives could uncover new therapeutic opportunities across multiple disease areas. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,3-Meth oxy -4 -( thi ophen -2 -y lme thoxy )be nzal dehyde (CAS No .83888 2 -69 - 2 )is an exciting compound with significant untapped potential in pharmaceutical research . Its unique structural features make it an excellent candidate for further exploration , offering hope fo rthe development o fnov el dr ugs tha t address pressing medical needs . As synthetic methodologies advance , so too will our ability to harness this molecule’s full therapeutic promise .